Cas no 2283-80-9 (L-Phenylalaninamide,N-[(phenylmethoxy)carbonyl]-L-tryptophyl-L-methionyl-L-a-aspartyl- (9CI))

• Product Name: L-Phenylalaninamide,N-[(phenylmethoxy)carbonyl]-L-tryptophyl-L-methionyl-L-a-aspartyl- (9CI)
• CAS No: 2283-80-9
• MF: C₃₇H₄₂N₆O₈S
• MW: 730.829787731171
• CID: 264149
• PubChem ID: 192764
• Update Time: 2025-04-19

L-Phenylalaninamide,N-[(phenylmethoxy)carbonyl]-L-tryptophyl-L-methionyl-L-a-aspartyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Phenylalaninamide,N-[(phenylmethoxy)carbonyl]-L-tryptophyl-L-methionyl-L-a-aspartyl- (9CI)
• (3S)-4-[[(2S)-1-amino-1-oxo-3-phenylpropan-2-yl]amino]-3-[[(2S)-2-[[(2S)-3-(1H-indol-3-yl)-2-(phenylmethoxycarbonylamino)propanoyl]amino]-4-methylsulfanylbutanoyl]amino]-4-oxobutanoic acid
• Alaninamide,N-carboxy-L-tryptophyl-L-methionyl-L-aspartylphenyl-, N-benzyl ester, L-(7CI,8CI)
• Benzyloxycarbonyl-L-tryptophyl-L-methionyl-L-aspartyl-L-phenylalaninamide
• Carbobenzoxy-L-tryptophanyl-L-methionyl-L-aspartyl-L-phenylalanine amide
• Carbobenzoxy-Try-Met-Asp-Phe-NH2
• Gastratet
• N-Carbobenzoxy-L-tryptophyl-L-methionyl-L-aspartyl-L-phenylalaninamide
• trp-met-asp-phe amide
• SCHEMBL184330
• (5S,8S,11S)-5-((1H-indol-3-yl)methyl)-11-(((S)-1-amino-1-oxo-3-phenylpropan-2-yl)carbamoyl)-8-(2-(methylthio)ethyl)-3,6,9-trioxo-1-phenyl-2-oxa-4,7,10-triazatridecan-13-oic acid
• L-Phenylalaninamide, N-((phenylmethoxy)carbonyl)-L-tryptophyl-L-methionyl-L-alpha-aspartyl-
• (3S)-4-[[(2S)-1-amino-1-oxo-3-phenylpropan-2-yl]amino]-3-[[(2S)-2-[[(2S)-3-(1H-indol-3-yl)-2-(phenylmethoxycarbonylamino)propanoyl]amino]-4-methylsulanylbutanoyl]amino]-4-oxobutanoic acid
• CHEBI:180551
• DTXSID60177383
• Gatratet
• L-PHENYLALANINAMIDE, N-((PHENYLMETHOXY)CARBONYL)-L-TRYPTOPHYL-L-METHIONYL-L-.ALPHA.-ASPARTYL-
• GBA2AZ3RY4
• AKOS040751898
• UNII-GBA2AZ3RY4
• 2283-80-9
• Carbobenzoxy-L-tryptophyl-L-methionyl-L-aspartyl-L-phenylalanine amide

• Inchi： 1S/C37H42N6O8S/c1-52-17-16-28(34(47)42-31(20-32(44)45)36(49)41-29(33(38)46)18-23-10-4-2-5-11-23)40-35(48)30(19-25-21-39-27-15-9-8-14-26(25)27)43-37(50)51-22-24-12-6-3-7-13-24/h2-15,21,28-31,39H,16-20,22H2,1H3,(H2,38,46)(H,40,48)(H,41,49)(H,42,47)(H,43,50)(H,44,45)/t28-,29-,30-,31-/m0/s1
• InChI Key： DLOHHVQNOMRHQK-ORYMTKCHSA-N
• SMILES： S(C)CC[C@@H](C(N[C@H](C(N[C@H](C(N)=O)CC1C=CC=CC=1)=O)CC(=O)O)=O)NC([C@H](CC1=CNC2C=CC=CC1=2)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 730.27848349g/mol
• Monoisotopic Mass: 730.27848349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 52
• Rotatable Bond Count: 24
• Complexity: 1210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 247Ų